![molecular formula C16H13N5O4 B2432292 (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acrylamide CAS No. 2035036-47-4](/img/structure/B2432292.png)
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acrylamide
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Description
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C16H13N5O4 and its molecular weight is 339.311. The purity is usually 95%.
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Scientific Research Applications
Chemistry and Biochemistry of Acrylamide
Acrylamide, a reactive molecule used in various industries, is crucial for synthesizing polyacrylamide. Polyacrylamide's applications span soil conditioning, wastewater treatment, and usage in cosmetics, paper, and textile industries. The formation of acrylamide in food during processing, especially under Maillard browning conditions, has sparked significant research into its chemistry, biochemistry, metabolism, and potential health impacts. Understanding acrylamide's formation, particularly from asparagine and glucose, is essential for developing food processes that minimize its presence, thereby enhancing food safety (Friedman, 2003).
Industrial Applications and Food Safety Concerns
Acrylamide's industrial relevance, especially as a precursor in polyacrylamide production, is well-documented. Polyacrylamides are widely used in water and wastewater treatment, pulp and paper processing, and mining. The discovery of acrylamide in heat-treated carbohydrate-rich foods led to comprehensive studies on its occurrence, chemistry, and toxicology, aiming to assess the potential health risks from dietary exposure. Progress in understanding the chemistry of acrylamide formation in foods, particularly its link to the Maillard reaction and amino acid asparagine, has been pivotal in developing strategies to reduce its presence in foods and mitigate potential health risks (Taeymans et al., 2004).
Neurotoxicity and Occupational Exposure
Acrylamide's neurotoxic effects in industrial and laboratory settings have been extensively studied, revealing its impact on the nervous system, including neuropathies, numbness, and muscle weakness. The paper details the pathogenetic mechanisms and neurotoxic effects connected to occupational exposure to acrylamide, highlighting the need for further research to fully comprehend its impact and develop suitable therapeutic interventions (Pennisi et al., 2013).
Triazine Scaffold and Biological Significance
Triazine, a class of heterocyclic compounds, is significant in medicinal chemistry. Triazine derivatives have been extensively studied and shown to possess a wide spectrum of biological activities, including antibacterial, antifungal, anti-cancer, and antiviral properties. The core triazine moiety is considered a critical component for the development of future drugs, indicating its potential in diverse scientific and medicinal applications (Verma et al., 2019).
properties
IUPAC Name |
(Z)-3-(1,3-benzodioxol-5-yl)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O4/c22-14(4-2-10-1-3-11-12(7-10)25-9-24-11)18-8-13-19-20-15-16(23)17-5-6-21(13)15/h1-7H,8-9H2,(H,17,23)(H,18,22)/b4-2- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQZWTJCFESERKL-RQOWECAXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCC3=NN=C4N3C=CNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C\C(=O)NCC3=NN=C4N3C=CNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.